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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Cmd178, a passive double

balanced mixer core. It details its operational principles, key performance metrics, and

standardized experimental protocols for its characterization. This document is intended for

researchers, scientists, and professionals in drug development who require a foundational

understanding of this component for advanced applications.

Introduction to the Cmd178 Double Balanced Mixer
The Cmd178 is a general-purpose, passive double balanced mixer designed for frequency up-

conversion and down-conversion applications.[1][2] As a passive mixer, it utilizes a diode ring

and baluns to achieve frequency mixing without the need for an external DC power source,

which contributes to its characteristic of having no power consumption. Its double balanced

design provides excellent isolation between the Radio Frequency (RF), Local Oscillator (LO),

and Intermediate Frequency (IF) ports, minimizing signal leakage and unwanted spurious

products.[3][4]

The core of the Cmd178's operation lies in its nonlinear diode characteristics. When the high-

level LO signal is applied, it effectively switches the diodes on and off, modulating the RF signal
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and generating sum and difference frequencies at the IF port.[5][6] This topology inherently

rejects the LO and RF signals at the IF output, reducing the need for extensive output filtering.

[3]

The Cmd178 is suitable for a wide range of applications, including satellite communications,

Ku-band radar, electronic warfare, and test and measurement equipment.[1]

Performance Specifications
The key performance parameters of the Cmd178 are summarized in the tables below. These

specifications are critical for system-level design and for ensuring the mixer meets the

requirements of a specific application.

Table 1: Frequency and Power Handling
Parameter Typical Value Units

RF & LO Frequency Range 11 - 21 GHz

IF Frequency Range DC - 6 GHz

LO Drive Level +9 to +13 dBm

Input P1dB 9 dBm

Input IP3 16 dBm

Data sourced from the Cmd178 and Cmd178C3 datasheets.[1][7]

Table 2: Performance Metrics
Parameter Typical Value Units

Conversion Loss 6 dB

LO to RF Isolation 45 dB

LO to IF Isolation 45 dB

RF to IF Isolation 26 dB

Noise Figure (SSB) 7 dB
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Data sourced from the Cmd178 and Cmd178C3 datasheets.[1][7]

Core Signaling Pathway
The signaling pathway within a double balanced mixer like the Cmd178 is designed to isolate

the ports and generate the desired mixed-frequency product. The following diagram illustrates

this fundamental process.
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Core signaling pathway of the double balanced mixer.

Experimental Protocols
The following sections detail the methodologies for characterizing the key performance

parameters of the Cmd178. These protocols are based on standard industry practices for RF

mixer evaluation.

Measurement of Conversion Loss
Conversion loss is a measure of the efficiency of the mixer in converting the RF input signal to

the IF output signal.[7] It is defined as the difference in power between the RF input and the

desired IF output.[8]

Methodology:

Equipment Setup:

Vector Network Analyzer (VNA) with frequency offset mode, or a signal generator and a

spectrum analyzer.

A stable LO signal source.

50 Ω terminations for any unused ports.

Low-loss RF cables.

Procedure:

Connect the LO source to the LO port of the Cmd178 and set the power level to +13 dBm.

Connect the RF signal source to the RF port.

Connect the IF port to the measurement instrument (VNA or spectrum analyzer).

Set the RF frequency within the 11-21 GHz range.
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Set the LO frequency to produce a desired IF (e.g., 100 MHz).

Measure the power of the RF input signal.

Measure the power of the resulting IF output signal.

The conversion loss in dB is calculated as: Conversion Loss = P_RF_in - P_IF_out.

Measurement of Port-to-Port Isolation
Isolation measures the amount of signal leakage between the mixer's ports.[1] High isolation is

desirable to prevent unwanted signals from interfering with other parts of the system.

Methodology:

Equipment Setup:

VNA or a signal generator and a spectrum analyzer.

50 Ω terminations.

Procedure for LO to RF Isolation:

Connect the signal source to the LO port.

Connect the measurement instrument to the RF port.

Terminate the IF port with a 50 Ω load.

Measure the power of the signal at the RF port.

The isolation is the difference between the input power at the LO port and the measured

power at the RF port.

Procedure for LO to IF and RF to IF Isolation:

The same procedure is followed, connecting the source and measurement instrument to

the respective ports and terminating the unused port.
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Measurement of 1 dB Compression Point (P1dB)
The P1dB is a measure of the mixer's linearity. It is the RF input power level at which the

conversion loss increases by 1 dB from its value at low power levels.[9]

Methodology:

Equipment Setup:

Signal generator for the RF input.

LO signal source.

Spectrum analyzer or power meter for the IF output.

Variable attenuator to control the RF input power.

Procedure:

Set the LO frequency and power to their nominal values.

Start with a low RF input power level (e.g., -30 dBm).

Measure the IF output power and calculate the conversion loss.

Gradually increase the RF input power in small steps (e.g., 1 dB).

Record the IF output power at each step and calculate the corresponding conversion loss.

The P1dB is the RF input power at which the measured conversion loss is 1 dB higher

than the initial low-power conversion loss.

Measurement of Third-Order Intercept Point (IP3)
The IP3 is another critical measure of linearity, indicating the mixer's ability to handle two

strong input signals without generating significant third-order intermodulation products.[10]

Methodology:
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Equipment Setup:

Two signal generators for the RF inputs.

A power combiner to sum the two RF signals.

An LO signal source.

A spectrum analyzer with high dynamic range.

Procedure:

Set the two RF signal generators to slightly different frequencies (f1 and f2) that are close

together.

Combine the two RF signals and apply them to the RF port of the mixer.

Apply the LO signal at the specified power level.

On the spectrum analyzer, observe the two fundamental IF output signals and the two

third-order intermodulation products at frequencies (2f1 - f2) and (2f2 - f1).

Measure the power of one of the fundamental IF outputs (P_out) and one of the third-order

intermodulation products (P_IM3).

The output IP3 (OIP3) in dBm is calculated as: OIP3 = P_out + (P_out - P_IM3) / 2.

The input IP3 (IIP3) is calculated by adding the conversion loss to the OIP3: IIP3 = OIP3 +

Conversion Loss.

Experimental Workflow and Logical Relationships
The characterization of the Cmd178 follows a structured workflow. The relationship between

key performance parameters is also crucial for understanding its overall behavior.
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A typical experimental workflow for mixer characterization.
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Logical relationship of key performance parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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